Ethyl 5-{[(4-chloro-2-methylphenoxy)acetyl]amino}-4-cyano-3-methyl-2-thiophenecarboxylate

• Molecular Formula: C18H17ClN2O4S
• Molecular Weight: 392.9 g/mol
• IUPAC Name: ethyl 5-[[2-(4-chloro-2-methylphenoxy)acetyl]amino]-4-cyano-3-methylthiophene-2-carboxylate
• InChI: InChI=1S/C18H17ClN2O4S/c1-4-24-18(23)16-11(3)13(8-20)17(26-16)21-15(22)9-25-14-6-5-12(19)7-10(14)2/h5-7H,4,9H2,1-3H3,(H,21,22)
• InChI Key: IWGKEHXHJTWPDJ-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(C(=C(S1)NC(=O)COC2=C(C=C(C=C2)Cl)C)C#N)C

Description

Ethyl 5-{[(4-chloro-2-methylphenoxy)acetyl]amino}-4-cyano-3-methyl-2-thiophenecarboxylate, also known as “Compound A,” is a synthetic compound with potential applications in scientific research.

Mechanism of Action

The mechanism of action of Compound A is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects
In vitro studies have shown that Compound A can inhibit the activity of certain enzymes involved in cancer cell growth, such as cyclin-dependent kinases. In animal models, it has been shown to reduce inflammation and oxidative stress. However, the exact biochemical and physiological effects of Compound A are still being studied.

Advantages and Limitations for Lab Experiments

One advantage of using Compound A in lab experiments is its potential as a cancer treatment and anti-inflammatory agent. However, its mechanism of action is not fully understood, which may limit its usefulness in certain experiments. Additionally, more research is needed to determine its safety and efficacy in humans.

Future Directions

Future research on Compound A could focus on its potential as a cancer treatment and anti-inflammatory agent. Additionally, studies could be conducted to determine its safety and efficacy in humans. Other potential future directions include investigating its mechanism of action and exploring its potential use in other areas of scientific research.

Synthesis Methods

The synthesis of Compound A involves the reaction of 4-chloro-2-methylphenol with acetic anhydride to form 4-chloro-2-methylphenyl acetate. This intermediate is then reacted with ethyl cyanoacetate to form ethyl 5-(4-chloro-2-methylphenoxy)-2-cyano-3-methylthiophene-4-carboxylate. Finally, the compound is treated with ammonia to form ethyl 5-{[(4-chloro-2-methylphenoxy)acetyl]amino}-4-cyano-3-methyl-2-thiophenecarboxylate.

Scientific Research Applications

Compound A has been studied for its potential use in cancer treatment and as an anti-inflammatory agent. In cancer research, it has been shown to inhibit the growth of cancer cells and induce apoptosis. In anti-inflammatory research, it has been shown to reduce inflammation and oxidative stress in animal models.